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Compound of Interest

Compound Name: n-Butyl-2-chloroacetamide

CAS No.: 5349-24-6

Cat. No.: B1266543

Get Quote

Executive Summary: Immediate Directives
n-Butyl-2-chloroacetamide (CAS: 1544-29-2) is an

-haloacetamide. Unlike simple amides, this compound is a potent alkylating agent and a strong
contact sensitizer. Its butyl chain increases lipophilicity, facilitating rapid dermal absorption
compared to its parent compound, 2-chloroacetamide.

DO segregate as Halogenated Organic Waste.

DO use high-breakthrough-time gloves (Silver Shield/Laminate) or double-gloved nitrile;

standard latex is insufficient.

DO NOT mix with strong oxidizers or alkali metals in waste streams.

DO NOT dispose of via sanitary sewer or trash.

Hazard Characterization & Causality
To handle this chemical safely, one must understand why it is hazardous.
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The Mechanism of Toxicity
The danger lies in the electrophilic

-carbon (adjacent to the chlorine). In physiological systems, this carbon undergoes an

reaction with nucleophilic thiol groups (-SH) found in proteins (specifically cysteine residues)
and DNA.

Consequence: This irreversible alkylation disrupts protein folding and enzymatic function,

leading to cytotoxicity and allergic sensitization (haptenization).

The "Butyl" Factor: The n-butyl chain adds non-polar character, allowing the molecule to

penetrate the lipid bilayer of the skin more effectively than water-soluble analogs.

Safety Data Summary
Parameter Specification Critical Note

Signal Word DANGER
Toxic if swallowed; Skin

Sensitizer.[1]

Waste Class Halogenated Organic
Must be incinerated with acid

gas scrubbing.

Flash Point >110°C (Est.)
Combustible, but not highly

flammable.

Incompatibility Strong Bases, Oxidizers
Hydrolysis releases Cl⁻ and

potentially toxic amines.

PPE Type N95/P100 Respirator
Required if dust/aerosol

generation is possible.

Disposal Decision Framework
The following workflow illustrates the logical path for disposing of n-butyl-2-chloroacetamide
based on its physical state and concentration.
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Figure 1: Decision logic for the segregation and disposal of alpha-haloacetamides.[2]
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Detailed Operational Protocols
Protocol A: Routine Waste Disposal (Solids & Liquids)
Objective: Isolate the alkylating hazard from the general waste stream to prevent downstream

reactions or exposure.

Segregation:

Liquids: Pour into a dedicated Halogenated Solvent carboy.

Critical: Do NOT mix with acid waste (risk of hydrolysis) or metal hydrides.

Solids: Collect in a wide-mouth HDPE jar or double-bag in thick polyethylene bags.

Labeling:

Label must explicitly state: "Contains n-Butyl-2-chloroacetamide - TOXIC /

SENSITIZER."

List "Chlorine" or "Halogenated" as a constituent to ensure the waste handler routes it to

an incinerator with scrubbers (to manage HCl emissions).

Final Destruction:

The only acceptable destruction method is High-Temperature Incineration (>1000°C)

equipped with acid gas scrubbing. This thermally cleaves the C-Cl bond and oxidizes the

organic skeleton.

Protocol B: Spill Management & Decontamination
Objective: Safely remove bulk material and chemically deactivate surface residues.

Immediate Containment:

Evacuate the immediate area if dust is airborne.[3]

Don PPE: Nitrile gloves (double layer) or Laminate gloves, lab coat, and safety goggles.
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Physical Removal:

Solids: Cover with wet sand or vermiculite to prevent dust, then sweep into a waste drum.

Liquids: Absorb with inert pads or vermiculite.

Chemical Decontamination (Surface Treatment):

Note: This step chemically degrades the hazardous residue on the floor/benchtop.

Prepare a solution of 10% Sodium Carbonate (

) or dilute Sodium Hydroxide.

Apply to the contaminated surface and allow to sit for 15 minutes.

Mechanism:[3][1] The hydroxide ion (

) acts as a nucleophile, displacing the chloride ion (

) to form the less toxic hydroxyacetamide derivative.

Warning: Do not perform this in the bulk waste container; it may generate heat.

Final Cleanup:

Wipe the area with water and detergent. Dispose of all rags and absorbents as Hazardous

Solid Waste (see Protocol A).

Scientific Integrity & Validation
Why Incineration?
While chemical hydrolysis (using strong base) can deactivate the compound, it is operationally

risky for bulk waste due to exotherms and the potential generation of toxic byproducts if the

reaction is incomplete. Incineration ensures complete mineralization:

The presence of the Chlorine atom mandates the capture of Hydrogen Chloride (

) gas, which is why "Halogenated" segregation is a regulatory requirement under RCRA
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(Resource Conservation and Recovery Act) protocols in the US and similar frameworks
globally.

Self-Validating Safety
The Smell Test: Alpha-chloroacetamides often have a sharp, irritating odor. If you can smell it

through your mask or outside the hood, your containment has failed.

Glove Permeation: If utilizing standard latex gloves, the lipophilic butyl tail will facilitate

permeation within minutes. If you feel a "warming" sensation or irritation on the hands, the

barrier is compromised.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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